2-[Methyl-(1-methyl-piperidin-2-ylmethyl)-amino]-ethanol

• IUPAC Name: 2-[methyl-[(1-methylpiperidin-2-yl)methyl]amino]ethanol
• InChI: InChI=1S/C10H22N2O/c1-11(7-8-13)9-10-5-3-4-6-12(10)2/h10,13H,3-9H2,1-2H3
• InChI Key: VFRBUMDLQLLRJP-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCCC1CN(C)CCO
• Molecular Formula: C10H22N2O
• Molecular Weight: 186.29 g/mol

Description

2-[Methyl-(1-methyl-piperidin-2-ylmethyl)-amino]-ethanol is a tertiary amine ethanol derivative featuring a substituted piperidine ring. Its structure combines a methyl group attached to the piperidine nitrogen and a methyl-piperidinylmethyl moiety linked to the ethanolamine backbone. This compound is classified under piperidine derivatives, which are widely utilized in pharmaceutical and agrochemical research due to their bioactivity and structural versatility .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[Methyl-(1-methyl-piperidin-2-ylmethyl)-amino]-ethanol typically involves the reaction of piperidine derivatives with appropriate alkylating agents. One common method includes the alkylation of 2-piperidinemethanol with methyl iodide under basic conditions to yield the desired product .

Industrial Production Methods

Industrial production of this compound may involve large-scale alkylation reactions using continuous flow reactors to ensure consistent product quality and yield. The reaction conditions are optimized to minimize by-products and maximize the efficiency of the process .

Chemical Reactions Analysis

Types of Reactions

2-[Methyl-(1-methyl-piperidin-2-ylmethyl)-amino]-ethanol undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert it into different amines or alcohols.

Substitution: It can undergo nucleophilic substitution reactions, where the amino group is replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are frequently used.

Substitution: Nucleophilic substitution reactions often involve reagents like alkyl halides and strong bases.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction can produce various amines or alcohols .

Scientific Research Applications

2-[Methyl-(1-methyl-piperidin-2-ylmethyl)-amino]-ethanol has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex piperidine derivatives.

Biology: The compound is studied for its potential biological activities, including its role as a building block for bioactive molecules.

Medicine: It is explored for its potential therapeutic applications, particularly in the development of new pharmaceuticals.

Industry: The compound is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 2-[Methyl-(1-methyl-piperidin-2-ylmethyl)-amino]-ethanol involves its interaction with specific molecular targets and pathways. The compound may act as an agonist or antagonist at certain receptors, influencing cellular signaling pathways. Detailed studies are required to elucidate the exact molecular targets and mechanisms involved .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues

The compound’s closest structural analogues include:

• 2-(Ethyl((1-methylpiperidin-2-yl)methyl)amino)ethanol: Differs by an ethyl group replacing the methyl group on the amine nitrogen. This substitution may alter lipophilicity and metabolic stability .
• 2-((2-Methoxyethyl)(methyl)amino)ethanol: Contains a methoxyethyl group instead of the piperidinylmethyl moiety.
• 2-[Methyl-(7-nitro-2,1,3-benzoxadiazol-4-yl)amino]ethanol: Replaces the piperidine ring with a nitrobenzoxadiazole group, introducing fluorescence properties useful in biochemical probing .

Physicochemical Properties

• Solubility: Piperidine derivatives like 2-phenyl-2-(1-piperidinyl)propane exhibit solubility in polar solvents (e.g., ethanol, DMSO) at ~30 mg/mL . The target compound likely shares similar solubility due to its piperidine and ethanolamine groups.
• Hydrogen Bonding: 2-(Methyl-amino)-ethanol forms intramolecular hydrogen bonds (intra-HB), significantly lowering vaporization enthalpy (ΔHvap ≈ 55–60 kJ/mol) . The piperidinylmethyl group in the target compound may disrupt intra-HB, increasing ΔHvap compared to simpler ethanolamines.

Stability and Commercial Viability

• Stability : The piperidine ring enhances steric protection against oxidation compared to linear amines. However, the discontinued status of the target compound implies issues such as hygroscopicity or degradation under storage.
• Market Availability: Analogues like 2-((2-methoxyethyl)(methyl)amino)ethanol remain accessible, highlighting their utility in multistep syntheses (e.g., for kinase inhibitors) .

Biological Activity

2-[Methyl-(1-methyl-piperidin-2-ylmethyl)-amino]-ethanol is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews its biological properties, mechanisms of action, and relevant research findings, including case studies and data tables.

Chemical Structure and Properties

The compound features a piperidine ring, which is known for its diverse pharmacological activities. Its structure can be represented as follows:

$$\text{Chemical Formula C}_{12}\text{H}_{19}\text{N}_2\text{O}$$

This unique combination of functional groups contributes to its biological activity.

The biological activity of 2-[Methyl-(1-methyl-piperidin-2-ylmethyl)-amino]-ethanol may involve interactions with various molecular targets, including receptors and enzymes. Preliminary studies suggest that it could act as an agonist or antagonist at certain neurotransmitter receptors, influencing signaling pathways critical for various physiological processes.

Antimicrobial Activity

Recent studies have demonstrated the compound's potential antimicrobial properties. It has shown effectiveness against several bacterial strains, including Staphylococcus aureus and Escherichia coli. The Minimum Inhibitory Concentration (MIC) values indicate significant antibacterial activity:

Bacterial Strain	MIC (mg/mL)
Staphylococcus aureus	0.0048
Escherichia coli	0.0195
Bacillus mycoides	0.0098
Candida albicans	0.039

These findings suggest that the compound may serve as a potential lead for developing new antimicrobial agents .

Anticancer Properties

In vitro studies have also explored the anticancer potential of this compound. It exhibited inhibitory effects on various tumor cell lines with EC50 values ranging from 1 to 3 μM, indicating strong antiproliferative activity. The structure-activity relationship (SAR) analysis revealed that specific substitutions on the piperidine ring significantly influence its efficacy against cancer cells.

Case Studies

• Study on Antimicrobial Activity : A study evaluated the antibacterial effects of several piperidine derivatives, including 2-[Methyl-(1-methyl-piperidin-2-ylmethyl)-amino]-ethanol. The results showed that this compound had one of the lowest MIC values among tested derivatives, highlighting its potential as a potent antibacterial agent .
• Anticancer Efficacy : Another investigation focused on the compound's effects on breast cancer cell lines. The results indicated that it could inhibit cell growth effectively, suggesting its use in chemotherapy regimens.

Comparison with Similar Compounds

To understand the unique properties of 2-[Methyl-(1-methyl-piperidin-2-ylmethyl)-amino]-ethanol, it is beneficial to compare it with structurally similar compounds:

Compound	Biological Activity
2-[Ethyl-(1-methyl-piperidin-2-ylmethyl)-amino]-ethanol	Moderate antibacterial activity
2-[Methyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol	Lower anticancer activity

This comparison highlights how slight modifications in structure can lead to significant differences in biological activity.